5-chloro-N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C21H26ClN3O2/c1-24(2)19(14-5-7-18-15(11-14)9-10-25(18)3)13-23-21(26)17-12-16(22)6-8-20(17)27-4/h5-8,11-12,19H,9-10,13H2,1-4H3,(H,23,26)
• InChI Key: CTSVJSFRBGRXSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C=CC(=C3)Cl)OC)N(C)C
• Molecular Formula: C21H26ClN3O2
• Molecular Weight: 387.9 g/mol
• CAS No.: 922136-36-5

Description

5-chloro-N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C21H26ClN3O2 and its molecular weight is 387.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• Synthesis of Novel Heterocyclic Compounds: Research has led to the synthesis of various novel heterocyclic compounds, such as benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, from precursors related to visnaginone and khellinone. These compounds have shown significant anti-inflammatory and analgesic activities, hinting at their potential as therapeutic agents (Abu‐Hashem et al., 2020).
• Investigations into Bioreductive Drugs: Studies on novel bioreductive drugs, which exhibit selective toxicity towards hypoxic cells, have been conducted. These investigations are crucial for the development of cancer therapies, especially for targeting hypoxic tumor environments (Palmer et al., 1995).
• Development of Quinoline Proton Sponges: The synthesis of new quinoline proton sponges showcases an advancement in the field of organic chemistry, with implications for further chemical research and potential applications in catalysis or as building blocks for more complex molecules (Dyablo et al., 2015).
• Exploration of Sigma-2 Receptors: Radiolabeled benzamide analogues have been developed for the in vitro evaluation of sigma-2 receptors, providing tools for neurological research and potential pathways for developing treatments for diseases influenced by these receptors (Xu et al., 2005).
• Serotonin-3 Receptor Antagonists: The synthesis of 3-substituted 5-chloro-2-methoxybenzamides and their evaluation for serotonin-3 receptor binding affinity highlights the ongoing search for more effective treatments for gastrointestinal disorders (Kuroita et al., 2010).